Cas no 339022-85-4 (6-[(4-methylphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde O-(3,4-dichlorobenzyl)oxime)

• Product Name: 6-[(4-methylphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde O-(3,4-dichlorobenzyl)oxime
• CAS No: 339022-85-4
• MF: C₂₀H₁₅Cl₂N₃OS₂
• MW: 448.388599634171
• CID: 5175637
• Update Time: 2025-10-30

6-[(4-methylphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde O-(3,4-dichlorobenzyl)oxime Chemical and Physical Properties

Names and Identifiers

• 6-[(4-METHYLPHENYL)SULFANYL]IMIDAZO[2,1-B][1,3]THIAZOLE-5-CARBALDEHYDE O-(3,4-DICHLOROBENZYL)OXIME
• (E)-[(3,4-dichlorophenyl)methoxy]({6-[(4-methylphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazol-5-yl}methylidene)amine
• (E)-N-[(3,4-dichlorophenyl)methoxy]-1-[6-(4-methylphenyl)sulfanylimidazo[2,1-b][1,3]thiazol-5-yl]methanimine
• 6-[(4-methylphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde O-(3,4-dichlorobenzyl)oxime

• Inchi： 1S/C20H15Cl2N3OS2/c1-13-2-5-15(6-3-13)28-19-18(25-8-9-27-20(25)24-19)11-23-26-12-14-4-7-16(21)17(22)10-14/h2-11H,12H2,1H3/b23-11+
• InChI Key： RNXAVYFUIGQJQB-FOKLQQMPSA-N
• SMILES： ClC1=C(C=CC(=C1)CO/N=C/C1=C(N=C2N1C=CS2)SC1C=CC(C)=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 536
• XLogP3: 7.8
• Topological Polar Surface Area: 92.4

Additional information on 6-[(4-methylphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde O-(3,4-dichlorobenzyl)oxime

6-[(4-Methylphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde O-(3,4-dichlorobenzyl)oxime: A Comprehensive Overview

The compound with CAS No. 339022-85-4, commonly referred to as 6-[(4-methylphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde O-(3,4-dichlorobenzyl)oxime, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of imidazothiazoles, which are known for their unique structural properties and versatile reactivity. The imidazo[2,1-b][1,3]thiazole core of this molecule is a fused bicyclic system that combines the characteristics of both imidazole and thiazole rings, making it a valuable scaffold for further functionalization.

The sulfanyl group attached at the 6-position of the imidazo[2,1-b][1,3]thiazole ring introduces additional electronic and steric effects. This group is derived from 4-methylphenol, which contributes to the aromatic stability and potential for further substitution. The presence of the carbaldehyde group at the 5-position further enhances the reactivity and functional diversity of the molecule. This aldehyde group can participate in various condensation reactions, making it a versatile building block in organic synthesis.

One of the most notable features of this compound is its oxime derivative, specifically the O-(3,4-dichlorobenzyl) oxime moiety. The oxime group is known for its ability to form hydrogen bonds and participate in metal coordination complexes. The dichlorobenzyl substituent adds significant electron-withdrawing effects due to the presence of two chlorine atoms on the benzene ring. This substitution pattern not only increases the stability of the oxime but also enhances its potential for use in pharmaceutical applications.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The imidazo[2,1-b][1,3]thiazole framework has been extensively investigated for its role as a kinase inhibitor and its ability to modulate various cellular pathways. For instance, researchers have reported that analogs of this compound exhibit potent anti-cancer activity by targeting specific oncogenic kinases. Additionally, the presence of electron-withdrawing groups like dichlorobenzyl has been shown to improve bioavailability and pharmacokinetic properties.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent condensation reactions. The key intermediates include derivatives of imidazo[2,1-b][1,3]thiazole and aldehydes with appropriate substituents. The formation of the oxime derivative typically involves reaction with hydroxylamine derivatives under controlled conditions to ensure high yield and purity.

The structural complexity of this compound makes it an ideal candidate for exploring advanced chemical transformations. For example, recent advancements in click chemistry have enabled researchers to incorporate such molecules into larger supramolecular assemblies. These assemblies have potential applications in materials science and nanotechnology due to their self-assembling properties.

Moreover, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity patterns of this compound. These studies reveal that the sulfanyl group plays a critical role in stabilizing certain transition states during catalytic cycles. Such findings are invaluable for designing more efficient catalysts in industrial processes.

In conclusion, 6-[(4-methylphenyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbaldehyde O-(3,4-dichlorobenzyl)oxime represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features and functional groups make it a promising candidate for future research in drug discovery, materials science, and catalysis. As ongoing studies continue to uncover new properties and applications for this compound, its significance in both academic and industrial settings is expected to grow significantly.